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Compound of Interest

Compound Name: POPSO disodium salt

Cat. No.: B561065 Get Quote

An in-depth examination of the physicochemical properties, preparation, and applications of

Piperazine-1,4-bis(2-hydroxy-3-propanesulfonic acid) (POPSO) buffer for laboratory

professionals.

Introduction
POPSO (Piperazine-1,4-bis(2-hydroxy-3-propanesulfonic acid)) is a zwitterionic biological

buffer, one of the "Good's buffers," valued for its buffering efficacy in the physiological pH

range. Its chemical structure, featuring piperazine and sulfonic acid groups, imparts favorable

characteristics for a variety of biochemical and cell-based applications. This technical guide

provides a detailed overview of POPSO's properties, preparation protocols, and its utility in

scientific research, with a focus on providing actionable data and methodologies for

researchers, scientists, and drug development professionals.

Physicochemical Properties of POPSO
A thorough understanding of a buffer's physicochemical properties is paramount for its effective

application. The key characteristics of POPSO are summarized in the tables below, providing a

clear reference for its use in experimental design.

Core Properties
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Property Value Reference(s)

Molecular Formula C₁₀H₂₂N₂O₈S₂ [1]

Molecular Weight 362.4 g/mol (anhydrous basis) [1][2]

pKa (at 25°C) 7.8029 [3]

Effective pH Range 7.2 – 8.5 [4]

Appearance White powder [5]

Temperature Dependence of pKa
The pH of a buffer solution is sensitive to temperature changes, a critical consideration in many

biological experiments. The change in pKa per degree Celsius (d(pKa)/dT) for POPSO allows

for accurate pH adjustments at different working temperatures.

Property Value Reference(s)

d(pKa)/dT -0.013 /°C [2]

Solubility Profile
The solubility of POPSO is a key factor in its practical application. While readily soluble in

aqueous alkaline solutions, its solubility in other common laboratory solvents is also an

important consideration.

Solvent Solubility Reference(s)

1 M NaOH 100 mg/mL (275.92 mM) [3]

Water Good solubility [6]

Organic Solvents
Limited data available,

generally low solubility
[7]
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Detailed and reproducible protocols are the cornerstone of successful research. This section

provides step-by-step methodologies for the preparation and application of POPSO buffer.

Preparation of a 0.5 M POPSO Stock Solution (pH 7.8)
This protocol outlines the preparation of a stock solution from the free acid form of POPSO.

Materials:

POPSO (free acid) (MW: 362.4 g/mol )

Sodium hydroxide (NaOH), 10 M solution

High-purity water (e.g., deionized, distilled)

pH meter

Magnetic stirrer and stir bar

Volumetric flask (e.g., 100 mL)

Procedure:

Weighing the POPSO: Accurately weigh out 18.12 g of POPSO (free acid) for a 100 mL

solution.

Initial Dissolution: Add the POPSO powder to a beaker containing approximately 80 mL of

high-purity water.

pH Adjustment: Place the beaker on a magnetic stirrer. While stirring, slowly add 10 M NaOH

dropwise to the suspension. The POPSO will dissolve as the pH increases.

Titration to the Target pH: Continue to add NaOH until the pH of the solution reaches 7.8.

Monitor the pH carefully using a calibrated pH meter.

Final Volume Adjustment: Once the target pH is reached and the POPSO is fully dissolved,

transfer the solution to a 100 mL volumetric flask.
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Bringing to Volume: Rinse the beaker with a small amount of high-purity water and add the

rinsing to the volumetric flask. Carefully add high-purity water to the flask until the bottom of

the meniscus reaches the calibration mark.

Sterilization and Storage: The buffer solution can be sterilized by filtration through a 0.22 µm

filter. Store the solution at room temperature.[2] Note that POPSO is partially degraded upon

autoclaving.[2]

Logical Workflow for Buffer Selection and Preparation
The selection and preparation of a buffer is a critical first step in experimental design. The

following diagram illustrates a logical workflow for this process.
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Buffer Selection and Preparation Workflow

Define Experimental pH Requirement

Select Buffer with pKa near desired pH
(POPSO pKa ≈ 7.8)

Consider Potential Interactions
(e.g., metal chelation, enzyme inhibition)

Calculate Required Mass of Buffer Components

Dissolve Buffer in ~80% of Final Volume

Adjust pH with Strong Acid/Base

Bring to Final Volume

Sterilize (if necessary)

Store Appropriately

Click to download full resolution via product page

Caption: A logical workflow for selecting and preparing a buffer solution.
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Applications in Research
POPSO buffer has found utility in a range of biochemical and biological applications due to its

favorable properties.

Enzyme Assays
Maintaining a stable pH is critical for the accurate determination of enzyme kinetics. POPSO is

a suitable buffer for many enzyme assays that operate within its buffering range.

General Considerations for Enzyme Assays using POPSO Buffer:

Optimal pH: Ensure the experimental pH is within the optimal range for the enzyme's activity

and POPSO's buffering capacity (pH 7.2-8.5).

Metal Ion Dependence: Be aware of POPSO's potential to interact with divalent cations,

particularly Cu(II). If the enzyme under study is metal-dependent, it is crucial to verify that

POPSO does not interfere with its activity.

Ionic Strength: The concentration of the buffer will contribute to the overall ionic strength of

the assay solution, which can influence enzyme activity. This should be kept consistent

across experiments.

Protein Crystallization
The formation of high-quality protein crystals is highly dependent on the solution's chemical

environment, including the buffering agent. While specific protocols for POPSO in protein

crystallization are not widely published, its properties make it a candidate for screening and

optimization.

Workflow for Screening Buffers in Protein Crystallization:
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Protein Crystallization Buffer Screening Workflow

Purified and Concentrated Protein Sample

Initial Crystallization Screen (Sparse Matrix)

Identify 'Hit' Conditions (Precipitation or Crystals)

Analyze Buffer Composition of 'Hits'

Select Promising Buffers for Optimization
(e.g., POPSO if pH is in the 7.2-8.5 range)

Optimize Precipitant and Buffer Concentration

Set up Optimization Crystallization Trials

Monitor for Crystal Growth

Click to download full resolution via product page

Caption: A workflow for screening and optimizing buffer conditions in protein crystallization.
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Mitochondrial Studies
POPSO has been utilized in studies of mitochondrial function, specifically in investigating anion

transport across the inner mitochondrial membrane. It has been observed to inhibit the anion

uniport.[3]

Experimental Workflow for Mitochondrial Anion Uniport Assay:

The following workflow describes a light-scattering technique to measure mitochondrial swelling

as an indicator of anion transport.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.medchemexpress.com/popso.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mitochondrial Anion Uniport Assay Workflow

Isolate Rat Liver Mitochondria

Prepare Assay Buffer with POPSO
(as an inhibitory control)

Prepare Assay Buffer with Non-inhibitory Buffer
(as a positive control)

Suspend Mitochondria in Assay Buffers

Measure Baseline Light Scattering

Initiate Anion Transport
(e.g., by adding a salt of the anion)

Monitor Change in Light Scattering over Time
(indicative of mitochondrial swelling)

Analyze and Compare Swelling Rates
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Caption: An experimental workflow for a mitochondrial anion uniport assay.
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"Good's buffers" were designed to have low metal-binding capabilities. However, some

interactions can occur. It is noted that POPSO can form complexes with copper (Cu(II)).

Researchers studying metal-dependent enzymes or processes should exercise caution and

perform appropriate controls when using POPSO buffer.

Conclusion
POPSO is a valuable zwitterionic buffer for a range of applications in biological and

biochemical research, particularly for experiments requiring a stable pH in the physiological

range of 7.2 to 8.5. Its well-defined physicochemical properties, including a known pKa and its

temperature dependence, allow for precise and reproducible experimental conditions. While it

demonstrates utility in enzyme assays and has potential applications in protein crystallization

and mitochondrial studies, researchers should be mindful of its potential interaction with certain

metal ions and its partial degradation upon autoclaving. The detailed protocols and workflows

provided in this guide are intended to equip researchers with the necessary information to

effectively integrate POPSO buffer into their experimental designs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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